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Compound of Interest

Compound Name: BP Fluor 594 NHS ester

Cat. No.: B3179287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the properties and

applications of BP Fluor 594 NHS ester, a fluorescent dye crucial for labeling biomolecules in

various research applications. This guide includes detailed technical data, experimental

protocols for labeling proteins and oligonucleotides, and visual representations of key

processes to facilitate its effective use in the laboratory.

Core Properties and Technical Data
BP Fluor 594 NHS ester is an amine-reactive fluorescent dye that is widely used for covalently

labeling proteins, antibodies, and other biomolecules containing primary amines.[1][2][3] It is a

bright, water-soluble, and pH-insensitive red-fluorescent dye, making it a versatile tool for

fluorescence microscopy, flow cytometry, and other fluorescence-based detection methods.[1]

[3] The N-hydroxysuccinimidyl (NHS) ester moiety reacts efficiently with primary amines (e.g.,

the side chain of lysine residues or the N-terminus of proteins) at a pH range of 7-9 to form a

stable, covalent amide bond.[1][3]

The key quantitative data for BP Fluor 594 NHS ester and its spectrally similar equivalent,

Alexa Fluor 594, are summarized in the table below for easy comparison and reference.
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Property Value Source

Chemical Formula C39H37N3O13S2 [1]

Molecular Weight 819.9 g/mol [1]

CAS Number 1638544-48-5 [1]

Excitation Maximum (λex) 590 nm [1]

Emission Maximum (λem) 617 nm [1]

Molar Extinction Coefficient (ε) 92,000 cm⁻¹M⁻¹ [1]

Quantum Yield (Φ) ~0.66 [4]

Optimal pH for Labeling 7.0 - 9.0 [1][3]

Solubility Water, DMSO, DMF [1]

Storage Conditions
-20°C, protected from light and

moisture
[1]

Chemical Reaction and Labeling Workflow
The fundamental principle behind the use of BP Fluor 594 NHS ester is its chemical reaction

with primary amines. The following diagram illustrates this conjugation reaction.
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Figure 1: Reaction of BP Fluor 594 NHS ester with a primary amine on a biomolecule.

A typical experimental workflow for labeling a protein with BP Fluor 594 NHS ester involves

several key steps, from preparation of the reagents to purification of the final conjugate.
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Figure 2: General experimental workflow for protein labeling with BP Fluor 594 NHS ester.

Experimental Protocols
Protocol 1: Labeling of IgG Antibodies
This protocol is optimized for the labeling of Immunoglobulin G (IgG) antibodies.

Materials:
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IgG antibody solution (1-10 mg/mL in an amine-free buffer like PBS)

BP Fluor 594 NHS ester

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

1 M Sodium bicarbonate buffer, pH 8.3-8.5

Purification column (e.g., Sephadex G-25)

Phosphate-buffered saline (PBS), pH 7.2-7.4

Procedure:

Antibody Preparation:

Ensure the antibody solution is free of amine-containing substances like Tris or glycine. If

necessary, dialyze the antibody against PBS.

Adjust the pH of the antibody solution to 8.3-8.5 by adding 1/10th volume of 1 M sodium

bicarbonate buffer.

Dye Preparation:

Warm the vial of BP Fluor 594 NHS ester to room temperature.

Prepare a 10 mg/mL stock solution of the dye in anhydrous DMSO or DMF. This should be

done immediately before use.

Labeling Reaction:

Slowly add the dye stock solution to the antibody solution while gently stirring. A common

starting point is a 5- to 15-fold molar excess of dye to antibody. The optimal ratio may

need to be determined empirically.

Incubate the reaction mixture for 1 hour at room temperature, protected from light.

Purification:
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Separate the labeled antibody from the unreacted dye using a gel filtration column (e.g.,

Sephadex G-25) equilibrated with PBS.

Collect the first colored band, which contains the fluorescently labeled antibody.

Determination of Degree of Labeling (DOL):

Measure the absorbance of the conjugate at 280 nm (for protein) and 590 nm (for BP

Fluor 594).

Calculate the DOL using the following formula: DOL = (A₅₉₀ × M_protein) / (ε_dye × (A₂₈₀ -

(A₅₉₀ × CF₂₈₀)))

A₅₉₀ and A₂₈₀ are the absorbances at 590 nm and 280 nm.

M_protein is the molecular weight of the protein.

ε_dye is the molar extinction coefficient of the dye (92,000 M⁻¹cm⁻¹).

CF₂₈₀ is the correction factor for the dye's absorbance at 280 nm (typically around 0.50

for rhodamine-based dyes).

Protocol 2: Labeling of Oligonucleotides
This protocol provides a general guideline for labeling amine-modified oligonucleotides.

Materials:

Amine-modified oligonucleotide (0.1 mM solution in 0.2 M carbonate buffer, pH 8-9)

BP Fluor 594 NHS ester

Anhydrous dimethylformamide (DMF)

Purification supplies (e.g., gel filtration or HPLC)

Procedure:

Oligonucleotide Preparation:
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Dissolve the amine-modified oligonucleotide in 0.2 M carbonate buffer (pH 8-9) to a final

concentration of 0.1 mM.

Dye Preparation:

Prepare a 5 mg/mL solution of BP Fluor 594 NHS ester in anhydrous DMF immediately

before use.

Labeling Reaction:

Add approximately 30 µL of the dye solution to 50 µL of the oligonucleotide solution.

Incubate the reaction at room temperature for 2 hours with shaking.

Purification:

Purify the labeled oligonucleotide from the free dye using gel filtration or reverse-phase

HPLC.

Application in Signaling Pathway Analysis: EGFR
Signaling
BP Fluor 594-conjugated antibodies are powerful tools for visualizing and analyzing cellular

signaling pathways. A common application is in the study of the Epidermal Growth Factor

Receptor (EGFR) signaling pathway, which is crucial in cell proliferation, differentiation, and

survival. Dysregulation of this pathway is often implicated in cancer.

Immunofluorescence microscopy using antibodies targeting total EGFR or its phosphorylated

(activated) forms can reveal the receptor's localization and activation status upon ligand

binding. A secondary antibody conjugated to BP Fluor 594 can then be used to visualize the

primary antibody.
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Figure 3: Simplified overview of the EGFR signaling pathway, a common target for
immunofluorescence studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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